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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline-d13

Cat. No.: B567785

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isotopically labeled compounds are indispensable tools in pharmaceutical research, metabolic
studies, and quantitative analysis. The substitution of hydrogen atoms with their heavier, stable
isotope, deuterium (2H or D), creates a molecule with a higher mass but nearly identical
chemical properties. This mass difference is readily detectable by mass spectrometry, making
deuterated compounds excellent internal standards for pharmacokinetic (PK) studies and in
vitro drug metabolism assays.

This document provides a technical overview of 2-Ethyl-6-methylaniline-d13, focusing on the
determination of its molecular weight, a critical parameter for its application in quantitative mass
spectrometry.

Molecular Weight Determination

The molecular weight of a deuterated compound is calculated by referencing the molecular
formula of the non-labeled parent compound and substituting the atomic mass of hydrogen with
that of deuterium for the labeled positions.

2.1 Parent Compound: 2-Ethyl-6-methylaniline
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The parent compound, 2-Ethyl-6-methylaniline, has the molecular formula CoH13N.[1][2][3] Its
average molecular weight is widely cited as 135.21 g/mol .[1][2][3][4][5][6][7]

2.2 Labeled Compound: 2-Ethyl-6-methylaniline-d13

The "-d13" designation signifies that all 13 hydrogen atoms in the parent molecule have been
replaced by deuterium atoms. The molecular formula for the labeled compound is therefore
CoD1sN.

2.3 Calculation
To calculate the molecular weight of the deuterated compound, we perform the following steps:
 Start with the precise molecular weight of the parent compound: 135.2062 g/mol .[8]

o Subtract the mass of the 13 replaced hydrogen (*H) atoms. The atomic mass of the most
common hydrogen isotope, protium, is approximately 1.007825 Da.[9]

e Add the mass of the 13 deuterium (3H) atoms. The atomic mass of deuterium is
approximately 2.014102 Da.[9][10]

Calculation:
(Molecular Weight of CoH13N) - (13 * Atomic Mass of *H) + (13 * Atomic Mass of 2H)

= 135.2062 - (13 * 1.007825) + (13 * 2.014102) = 135.2062 - 13.101725 + 26.183326 =
148.2878 g/mol

This calculated value represents the average molecular weight for 2-Ethyl-6-methylaniline-
di3.

Data Presentation

The key quantitative data for 2-Ethyl-6-methylaniline and its deuterated analog are summarized
below for direct comparison.
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2-Ethyl-6-methylaniline-

Property 2-Ethyl-6-methylaniline
di3

Molecular Formula CoH13N[1][3] CoD13N
Average Molecular Weight (

135.21[4][6] ~148.29
g/mol)
Monoisotopic Mass (Da) 135.1048[2] ~148.1864

Table 1. Comparison of key quantitative data.

Isotope Symbol Atomic Mass (Da)
Hydrogen (Protium) H 1.00782503223[11]
Deuterium 2HorD 2.01410177812[11]

Table 2: Atomic masses of relevant isotopes.

Experimental Protocols & Methodologies

While specific experimental protocols for 2-Ethyl-6-methylaniline-d13 are proprietary to the
developing institution, its primary use is as an internal standard in quantitative bioanalysis
using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Protocol for LC-MS/MS Quantification:

o Sample Preparation: A biological matrix (e.g., plasma, urine) is spiked with a known
concentration of the deuterated internal standard (2-Ethyl-6-methylaniline-d13). The
analyte (parent compound) and the internal standard are then extracted using methods such
as protein precipitation, liquid-liquid extraction, or solid-phase extraction.

o Chromatographic Separation: The extracted sample is injected into a High-Performance
Liguid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC)
system. A suitable column (e.g., C18) is used to chromatographically separate the analyte
and internal standard from matrix components. Due to the kinetic isotope effect, the
deuterated standard may have a slightly different retention time than the parent compound.
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e Mass Spectrometric Detection: The column eluent is directed to a tandem mass
spectrometer, typically a triple quadrupole (QQqQ), operating in Multiple Reaction Monitoring
(MRM) mode.

o Specific precursor-to-product ion transitions are monitored for both the analyte and the
internal standard.

o For the analyte (CoH13N), the precursor ion would be [M+H]* at m/z 136.1.
o For the internal standard (CoD13N), the precursor ion would be [M+H]* at m/z 149.2.

» Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area
to the internal standard peak area against known concentrations of the analyte. The
concentration of the analyte in the unknown samples is then determined from this curve.

Visualizations

The logical workflow for calculating the molecular weight of a deuterated compound is outlined

below.
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Start: Identify Parent
(2-Ethyl-6-methylaniline)

Define Deuteration
(All 13 H ->D)

Calculate Mass Change:
13 * (Mass D - Mass H)

Calculate Final Molecular Weight:
Parent MW + Mass Change
(~148.29 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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